Cas no 1396503-78-8 (5-Bromo-3-fluoro-N1-methylbenzene-1,2-diamine)

• Product Name: 5-Bromo-3-fluoro-N1-methylbenzene-1,2-diamine
• CAS No: 1396503-78-8
• MF: C₇H₈BrFN₂
• MW: 219.054224014282
• MDL: MFCD22415278
• CID: 1277530
• Update Time: 2025-07-23

5-Bromo-3-fluoro-N1-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-N1-methyl-1,2-benzenediamine
• 4-Bromo-2-fluoro-6-(methylamino)aniline, 5-Bromo-3-fluoro-N1-methylphenylene-1,2-diamine
• 5-Bromo-3-fluoro-N1-methylbenzene-1,2-diamine
• 4-Bromo-2-fluoro-6-(methylamino)aniline

• MDL： MFCD22415278
• Inchi： 1S/C7H8BrFN2/c1-11-6-3-4(8)2-5(9)7(6)10/h2-3,11H,10H2,1H3
• InChI Key： CMCBWNPULRTQAZ-UHFFFAOYSA-N
• SMILES： C1(NC)=CC(Br)=CC(F)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-Bromo-3-fluoro-N1-methylbenzene-1,2-diamine

Comprehensive Overview of 5-Bromo-3-fluoro-N1-methylbenzene-1,2-diamine (CAS No. 1396503-78-8)

5-Bromo-3-fluoro-N1-methylbenzene-1,2-diamine, identified by the chemical abstracts service number CAS 1396503-78-8, is a halogenated aromatic amine derivative with a unique structural configuration. This compound features a benzene ring substituted with bromo and fluoro functional groups at the para and meta positions respectively, while the N₁-methyl substitution introduces a nitrogen-centered methyl group to the 1,2-diamino system. The combination of these substituents creates a molecule with distinct electronic and steric properties, making it a valuable scaffold in modern chemical research.

The molecular structure of 5-bromo-3-fluoro-N¹-methylbenzene-1,2-diamine exhibits significant resonance stabilization due to the conjugation between the amino groups and the aromatic ring. The bromo substituent at position 5 acts as an electron-withdrawing group through inductive effects while contributing to meta-directing behavior in electrophilic aromatic substitution reactions. Meanwhile, the fluoro group at position 3 provides additional electron-withdrawing characteristics and enhances the molecule's overall lipophilicity profile. The N₁-methyl substitution modifies the basicity of one of the amino groups compared to its unsubstituted counterpart.

Recent studies published in *Organic Letters* (Vol. 24, Issue 45) have demonstrated that compounds bearing similar brominated aromatic amine frameworks exhibit enhanced metabolic stability when incorporated into pharmaceutical agents. The strategic placement of halogens like bromo and fluoro in such structures has been shown to improve drug-like properties by modulating hydrogen bonding capabilities and optimizing hydrophobic interactions with biological targets.

In terms of physical properties, this compound typically presents as a white crystalline solid with a melting point range characteristic of substituted diamines. Its solubility profile shows moderate compatibility with polar organic solvents such as DMSO or acetonitrile but limited solubility in water due to the presence of multiple halogen atoms which reduce hydrogen bond donor capacity compared to conventional diamines like phenylenediamine.

The synthesis pathway for CAS 1396503-78-8 has been optimized through recent advancements in transition metal catalysis. A notable method described in *ACS Catalysis* (Vol. 9, Issue 6) employs palladium-catalyzed cross-coupling reactions to selectively introduce both bromo and fluoro substituents onto the benzene ring prior to diamination steps. This approach allows for precise control over regiochemistry while minimizing byproduct formation through improved reaction selectivity.

In pharmaceutical research applications, this compound serves as an important building block for developing targeted therapies against various diseases including cancer and neurodegenerative disorders. The dual halogenation pattern provides opportunities for bioisosteric replacements that can enhance drug efficacy by fine-tuning interactions with enzyme active sites or receptor binding pockets. A 2024 study published in *Journal of Medicinal Chemistry* demonstrated how similar diamine derivatives could be used as precursors for designing selective monoamine oxidase inhibitors.

The versatility of this molecule extends beyond pharmaceutical development into materials science applications where its structural features contribute to improved performance characteristics. Research teams at ETH Zurich have explored its potential as a precursor for conductive polymers due to the electron-deficient nature imparted by both bromo and fluoro substitutions on the aromatic core.

In agrochemical development contexts, compounds containing both bromo and fluoro substituents on aromatic systems have shown enhanced herbicidal activity through improved foliar penetration and prolonged photostability under sunlight exposure conditions. While specific data on this particular compound remains unpublished, its structural similarity to known herbicidal agents suggests potential utility in developing next-generation agricultural solutions.

Spectroscopic characterization techniques such as NMR spectroscopy provide critical insights into its molecular structure. The proton NMR spectrum typically displays distinct signals corresponding to each aromatic proton environment influenced by both bromo and fluoro substituents' deshielding effects on adjacent carbon atoms within the benzene ring system.

The synthetic strategy involving N₁-methylation has been refined through recent discoveries about steric hindrance effects on nucleophilic substitution reactions at nitrogen centers. This modification significantly impacts reaction kinetics during subsequent functionalization steps required for complex molecule assembly processes.

In analytical chemistry applications, this compound's unique combination of functional groups makes it suitable as an internal standard or reference material for high-resolution mass spectrometry analysis protocols targeting diaminoaromatic compounds in environmental monitoring studies or industrial quality control procedures.

Ongoing research at leading academic institutions continues to explore novel applications for such halogenated diamines in sustainable chemistry initiatives focused on developing biodegradable polymers or low-toxicity chemical reagents that maintain high functional performance standards required for modern industrial processes.

The crystal structure determination via X-ray diffraction analysis reveals fascinating intermolecular interactions between neighboring molecules within solid-state arrangements that could inform future work on designing supramolecular assemblies with controlled physical properties tailored for specific application needs across multiple scientific disciplines including catalysis development projects requiring well-defined ligand structures.